Cas no 1691011-59-2 (2-fluoro-4,6-dimethylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-4,6-dimethylbenzene-1-sulfonamide
• CAS No: 1691011-59-2
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• MDL: MFCD28794250
• CID: 5245989
• PubChem ID: 106882415
• Update Time: 2025-08-05

2-fluoro-4,6-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-4,6-dimethyl-
• 2-fluoro-4,6-dimethylbenzene-1-sulfonamide

• MDL： MFCD28794250
• Inchi： 1S/C8H10FNO2S/c1-5-3-6(2)8(7(9)4-5)13(10,11)12/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： KDUJBFSISFOUPN-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(C)C=C(C)C=C1F

Additional information on 2-fluoro-4,6-dimethylbenzene-1-sulfonamide

Introduction to 2-fluoro-4,6-dimethylbenzene-1-sulfonamide (CAS No. 1691011-59-2)

2-fluoro-4,6-dimethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1691011-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a fluorine atom and methyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 2-fluoro-4,6-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with a fluorine atom at the 2-position, two methyl groups at the 4- and 6-positions, and a sulfonamide functional group at the 1-position. This specific arrangement contributes to its reactivity and potential interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in drug candidates, while the methyl groups can influence the compound's solubility and pharmacokinetic profile.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. They serve as key intermediates in the synthesis of various therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer compounds. The introduction of fluorine into sulfonamide derivatives has further expanded their pharmacological potential. For instance, fluorinated sulfonamides have been shown to exhibit improved bioavailability and reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of 2-fluoro-4,6-dimethylbenzene-1-sulfonamide is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with targeted therapeutic effects. Notably, studies have demonstrated its utility in the design of molecules that interact with enzymes and receptors involved in metabolic disorders. The fluorine atom's ability to modulate electronic properties has been particularly useful in optimizing binding interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening and design of sulfonamide-based drugs. Molecular modeling techniques have been employed to predict the binding affinity of 2-fluoro-4,6-dimethylbenzene-1-sulfonamide and its derivatives to various protein targets. These studies have provided insights into how structural modifications can enhance potency and selectivity. For example, computational analyses have highlighted the importance of optimizing the spatial orientation of substituents to maximize interactions with biological receptors.

The agrochemical sector has also shown interest in 2-fluoro-4,6-dimethylbenzene-1-sulfonamide due to its potential as a precursor for herbicides and pesticides. Sulfonamide derivatives are known for their efficacy in controlling pests and weeds by inhibiting essential metabolic pathways. The unique combination of substituents in this compound makes it a promising candidate for developing next-generation agrochemicals with improved environmental profiles.

In conclusion, 2-fluoro-4,6-dimethylbenzene-1-sulfonamide (CAS No. 1691011-59-2) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its structural features and biological activities make it a valuable tool for developing novel therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health and agricultural challenges.